![molecular formula C7H8NO2P B8143311 5-(Dimethylphosphoryl)furan-2-carbonitrile](/img/structure/B8143311.png)
5-(Dimethylphosphoryl)furan-2-carbonitrile
Overview
Description
5-(Dimethylphosphoryl)furan-2-carbonitrile is a useful research compound. Its molecular formula is C7H8NO2P and its molecular weight is 169.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Biological Activity : New derivatives of furan-carbonitriles, such as 6,6-dimethyl-2-oxo-4-2-[5-alkylsilyl(germyl)]furan(thiophen)-2-yl-vinyl-5,6-dihydro-2H-pyran-3-carbonitriles, exhibit promising anti-tumor activities (Ignatovich et al., 2015).
Catalysis and Biomass Conversion : Catalytic transfer hydrogenation/hydrogenolysis of 5-hydroxymethylfurfural to 2,5-dimethylfuran with formic acid can achieve high yields, showcasing potential in the conversion of biomass-derived furans to valuable chemicals (Yang et al., 2017).
Electrochromic Materials : Derivatives like 2,5-di(thiophen-2-yl)furan-3-carbonitrile and their copolymers demonstrate promising electrochromic properties and stability, suitable for electronic display applications (Abaci et al., 2016).
Renewable Chemical Production : Hydrogenation of biomass-derived furanic compounds can yield products like cyclopentanone and hexanediol, with implications for sustainable biorefinery applications (Nakagawa et al., 2013).
Molecular Switches and Electronics : Certain furan derivatives act as optical molecular switches, changing conductivity upon exposure to ultraviolet or visible light, which is significant for electronic applications (Farbodnia et al., 2021).
Enantioselective Synthesis : The use of specific catalysts enables enantioselective synthesis involving furan derivatives, important in the creation of chiral compounds for pharmaceuticals (Bechem et al., 2010).
Polymer and Material Science : Furan derivatives are utilized in the synthesis of oligoesters and polymers, contributing to the development of biobased materials (Cruz-Izquierdo et al., 2015).
Photochemistry : The photochemical isomerization of furan derivatives highlights their utility in synthetic chemistry, especially in light-induced reactions (d'Auria, 2000).
Sustainable Chemical Industry : Derivatives of 5-hydroxymethylfurfural (HMF), a furanic compound, are seen as sustainable feedstocks for the chemical industry, potentially replacing non-renewable hydrocarbons (Chernyshev et al., 2017).
properties
IUPAC Name |
5-dimethylphosphorylfuran-2-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8NO2P/c1-11(2,9)7-4-3-6(5-8)10-7/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPAWFBIQEVMQDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CC=C(O1)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8NO2P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Dimethylphosphoryl)furan-2-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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